Cas no 1227514-27-3 (2-Amino-3-fluoro-4-(trifluoromethyl)pyridine)

2-Amino-3-fluoro-4-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring both amino and trifluoromethyl substituents, enhances reactivity and bioavailability, making it a valuable intermediate in the development of active compounds. The fluorine atoms contribute to improved metabolic stability and lipophilicity, which are critical for drug design. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic frameworks. Its high purity and consistent quality ensure reliable performance in research and industrial applications, supporting advancements in medicinal chemistry and crop protection.

2-Amino-3-fluoro-4-(trifluoromethyl)pyridine structure

1227514-27-3 structure

Product Name:2-Amino-3-fluoro-4-(trifluoromethyl)pyridine

CAS No:1227514-27-3

MF:C₆H₄F₄N₂

MW:180.102974891663

MDL:MFCD16606170

CID:1069264

PubChem ID:54772293

Update Time:2025-06-08

2-Amino-3-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-fluoro-4-(trifluoromethyl)pyridine
- 1227514-27-3
- AMY6348
- AKOS005258776
- DS-19082
- KNEFTHGYNUOCEH-UHFFFAOYSA-N
- 3-fluoro-4-(trifluoromethyl)pyridin-2-amine
- 3-fluoro-4-(trifluoromethyl)-2-pyridinylamine
- C71872
- STL556474
- BBL102670
- MFCD16606170
- SB52725
- CS-0021637
- 3-Fluoro-4-(trifluoromethyl)-2-pyridinamine
- EN300-2046742
- A905186
- AU-004/43508332
- MDL： MFCD16606170
- Inchi： 1S/C6H4F4N2/c7-4-3(6(8,9)10)1-2-12-5(4)11/h1-2H,(H2,11,12)
- InChI Key： KNEFTHGYNUOCEH-UHFFFAOYSA-N
- SMILES： FC1C(N)=NC=CC=1C(F)(F)F

Computed Properties

Exact Mass: 180.03106078g/mol
Monoisotopic Mass: 180.03106078g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 38.9Å²

2-Amino-3-fluoro-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	089113-1g	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	1g	5005.0CNY	2021-07-05
Alichem	A022004150-250mg	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	250mg	$720.80	2023-09-03
Alichem	A022004150-500mg	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	500mg	$1009.40	2023-09-03
Alichem	A022004150-1g	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	1g	$1747.20	2023-09-03
Chemenu	CM248340-1g	3-Fluoro-4-(trifluoromethyl)pyridin-2-amine	1227514-27-3	97%	1g	$262	2021-08-04
Chemenu	CM248340-5g	3-Fluoro-4-(trifluoromethyl)pyridin-2-amine	1227514-27-3	97%	5g	$785	2021-08-04
Chemenu	CM248340-10g	3-Fluoro-4-(trifluoromethyl)pyridin-2-amine	1227514-27-3	97%	10g	$1309	2021-08-04
Chemenu	CM248340-25g	3-Fluoro-4-(trifluoromethyl)pyridin-2-amine	1227514-27-3	97%	25g	$2618	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BL719-200mg	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	200mg	307.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BL719-50mg	2-Amino-3-fluoro-4-(trifluoromethyl)pyridine	1227514-27-3	97%	50mg	122.0CNY	2021-07-13

2-Amino-3-fluoro-4-(trifluoromethyl)pyridine Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

1227514-27-3 (2-Amino-3-fluoro-4-(trifluoromethyl)pyridine) Related Products

Recommended suppliers

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd